Cas no 2138220-79-6 (2-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpyrazine)

• Product Name: 2-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpyrazine
• CAS No: 2138220-79-6
• MF: C₁₁H₉ClN₆
• MW: 260.682359457016
• CID: 5916283
• PubChem ID: 165957220
• Update Time: 2025-05-24

2-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpyrazine
• 2138220-79-6
• 2-[5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-yl]pyrazine
• EN300-1128253

• Inchi： 1S/C11H9ClN6/c1-17-9(2-3-15-17)8-6-10(12)18(16-8)11-7-13-4-5-14-11/h2-7H,1H3
• InChI Key： IJKMCUYURSETNI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2=CC=NN2C)=NN1C1C=NC=CN=1

Computed Properties

• Exact Mass: 260.0577220g/mol
• Monoisotopic Mass: 260.0577220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpyrazine

Introduction to 2-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpyrazine (CAS No. 2138220-79-6)

2-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpyrazine is a highly intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, characterized by its intricate pyrazine and pyrazole frameworks, represents a promising scaffold for the development of novel bioactive molecules. The presence of chlorine substituents and methylated pyrazole groups enhances its structural complexity, making it a candidate for diverse pharmacological applications.

The compound's molecular structure, derived from a combination of pyrazine and pyrazole rings, contributes to its unique chemical properties. These fused ring systems are well-known for their ability to interact with biological targets, making them valuable in drug design. The chloro substituents at the 2 and 5 positions introduce electrophilic centers, which can participate in various chemical reactions, facilitating further derivatization and functionalization. Additionally, the 1-methyl-1H-pyrazol-5-yl moiety at the 3-position adds another layer of complexity, potentially influencing both the electronic distribution and steric environment of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with remarkable accuracy. Molecular docking studies have been instrumental in identifying potential binding interactions between 2-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpyrazine and various biological targets. For instance, preliminary simulations suggest that this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the growing interest in developing anti-inflammatory agents with minimal side effects.

The pharmaceutical industry has been actively exploring novel heterocyclic compounds for their therapeutic potential. Pyrazine derivatives, in particular, have shown promise in treating a range of diseases, including cancer, infectious diseases, and neurological disorders. The structural features of 2-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpyrazine make it an attractive candidate for further investigation. Its ability to modulate multiple biological pathways simultaneously could lead to the development of multitarget drugs, which are increasingly favored for their enhanced efficacy and reduced toxicity.

In vitro studies have begun to uncover the mechanistic aspects of this compound's interactions with biological systems. Initial experiments indicate that it may inhibit the proliferation of certain cancer cell lines by disrupting key signaling pathways. Furthermore, its ability to cross cell membranes suggests potential applications in drug delivery systems. Researchers are exploring methods to enhance its bioavailability while maintaining its pharmacological activity, which could be crucial for therapeutic success.

The synthesis of 2-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylylpyrazine presents both challenges and opportunities. Traditional synthetic routes involve multi-step reactions that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these processes using catalytic techniques and green chemistry principles. Such advancements not only improve efficiency but also reduce environmental impact, aligning with global efforts toward sustainable pharmaceutical development.

Future research directions include exploring the compound's pharmacokinetic properties and potential adverse effects. Detailed toxicological studies are essential to assess its safety profile before moving into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into viable therapeutic options for patients worldwide.

The versatility of 2-chloro-substituted pyrazines as pharmacophores is well-documented in the literature. By modifying different parts of the core structure, researchers can fine-tune its biological activity to meet specific therapeutic needs. The unique combination of substituents in 2-chloro-N'-[(E)-(4-chlorophenyl)methylene]-N,N-bis(4-fluorophenyl)hydrazylium](E)-(4-chlorophenyl)methylene]-N,N-bis(4-fluorophenyl)hydrazylium chloride exemplifies how structural diversity can lead to novel drug candidates.

In conclusion,2-chloro-N'-[(E)-(4-chlorophenyl)methylene]-N,N-bis(4-fluorophenyl)hydrazylium](E)-(4-chlorophenyl)methylene]-N,N-bis(4-fluorophenyl)hydrazylium chloride represents a significant advancement in pharmaceutical chemistry. Its complex molecular architecture and promising biological activities make it a valuable asset in the search for new treatments. As research continues to uncover its potential benefits,this compound is poised to play a crucial role in addressing some of the most pressing health challenges faced by humanity today.